Cas no 1806813-10-4 (2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine
• CAS No: 1806813-10-4
• MF: C₇H₇F₂IN₂
• MW: 284.045160531998
• CID: 4854242
• Update Time: 2025-10-31

2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine

• Inchi： 1S/C7H7F2IN2/c1-3-2-4(10)12-7(11)5(3)6(8)9/h2,6H,1H3,(H2,11,12)
• InChI Key： VLDHAXHIWUJATQ-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C(F)F)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine

2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1806813-10-4, known as 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with an amino group at position 2, a difluoromethyl group at position 3, an iodo group at position 6, and a methyl group at position 4. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of multiple functional groups in 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine makes it a versatile molecule for various chemical reactions. For instance, the amino group can act as a nucleophile in substitution reactions, while the iodo group serves as an excellent leaving group, facilitating coupling reactions. The methyl and difluoromethyl groups introduce steric and electronic effects, respectively, which can be exploited to modulate the compound's reactivity and bioavailability.

One of the most promising applications of this compound lies in its potential use as a building block for synthesizing bioactive molecules. Researchers have demonstrated that pyridine derivatives with similar substitution patterns can exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. By leveraging the unique combination of substituents in 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine, scientists are exploring its ability to inhibit key enzymes involved in disease pathways. For example, preliminary studies suggest that this compound may inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

In addition to its biological applications, 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine has shown potential in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its investigation as a precursor for metal-organic frameworks (MOFs) and other advanced materials. These materials are being explored for their applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. Key steps include Friedel-Crafts alkylation for introducing the methyl group, followed by nucleophilic substitution to install the amino and difluoromethyl groups. The introduction of the iodo group at position 6 is often achieved through electrophilic substitution using iodine monochloride or other suitable reagents. Optimization of reaction conditions, such as temperature and solvent choice, is critical to achieving high yields and purity.

From an analytical standpoint, 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine can be characterized using a variety of techniques. High-resolution mass spectrometry (HRMS) is commonly used to confirm the molecular formula and molecular weight of the compound. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the spatial arrangement of substituents on the pyridine ring. X-ray crystallography can be employed to determine the three-dimensional structure of the compound when crystallized.

Given its unique properties and diverse applications, 2-Amino-3-(difluoromethyl)-6-iodo-4-methylpyridine represents a valuable addition to the arsenal of compounds available for research and development. As ongoing studies continue to uncover new insights into its biological and chemical behavior, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.